N-(3-chloro-4-methylphenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H15ClN4O3S/c1-12-2-3-13(10-16(12)19)21-17(24)11-27-18-20-8-9-22(18)14-4-6-15(7-5-14)23(25)26/h2-10H,11H2,1H3,(H,21,24)
• InChI Key: GZSYKTMAYLASJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H15ClN4O3S
• Molecular Weight: 402.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H15ClN4O3S and its molecular weight is 402.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds structurally related to "N-(3-chloro-4-methylphenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide" have been synthesized and evaluated for their biological activities. For instance, a study by Evren et al. (2019) focused on the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents. These derivatives, including compounds similar in structure to the target compound, exhibited significant anticancer activity against human lung adenocarcinoma cells and NIH/3T3 mouse embryoblast cell lines, highlighting their potential in cancer research (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Anticonvulsant Activity

Another research avenue is the investigation of anticonvulsant activities. A study by Aktürk et al. (2002) synthesized omega-(1H-imidazol-1-yl)-N-phenylacetamide, propionamide, and butyramide derivatives, assessing their effects against seizures induced by maximal electroshock (MES). The results indicated promising anticonvulsant properties for these compounds, suggesting potential applications in neuroscience and pharmacology (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Coordination Complexes and Antioxidant Activity

Research by Chkirate et al. (2019) explored the synthesis of coordination complexes constructed from pyrazole-acetamide derivatives, including investigations into their antioxidant activities. These complexes demonstrated significant antioxidant activity, indicating their potential for application in studies related to oxidative stress and its biological implications (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, Faouzi, Adarsh, & Garcia, 2019).

Antimicrobial and Antitumor Activities

Additional studies have evaluated the antimicrobial and antitumor activities of related compounds. For example, Ramalingam et al. (2019) synthesized derivatives with antibacterial properties, showcasing the potential of these compounds in addressing microbial resistance and infection control (Ramalingam, Ramesh, & Sreenivasulu, 2019).